Cas no 171346-87-5 (2-(2-Phenyl-imidazo1,2-Apyridin-3-Yl)-ethylamine)

• Product Name: 2-(2-Phenyl-imidazo1,2-Apyridin-3-Yl)-ethylamine
• CAS No: 171346-87-5
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• MDL: MFCD04114703
• CID: 905463
• PubChem ID: 24256801
• Update Time: 2025-04-19

2-(2-Phenyl-imidazo1,2-Apyridin-3-Yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenylimidazo[1,2-a]pyridin-3-yl)ethanamine
• 2-(2-phenyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine
• 2-(2-PHENYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHYLAMINE,
• 2-(1H-1,2,3-TRIAZOL-1-YL)-3-PYRIDINECARBOXYLIC ACID
• DTXSID801261003
• 171346-87-5
• MFCD04114703
• 2-Phenylimidazo[1,2-a]pyridine-3-ethanamine
• SB34220
• SCHEMBL9242819
• CS-0342677
• 2-(2-Phenyl-imidazo1,2-Apyridin-3-Yl)-ethylamine

• MDL： MFCD04114703
• Inchi： 1S/C15H15N3/c16-10-9-13-15(12-6-2-1-3-7-12)17-14-8-4-5-11-18(13)14/h1-8,11H,9-10,16H2
• InChI Key： FACFHHMQICTXFZ-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(C1C=CC=CC=1)=C2CCN

Computed Properties

• Exact Mass: 237.12700
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 3.20280